N-(3,5-difluorophenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide

• Molecular Formula: C21H16F3NO
• Molecular Weight: 355.4 g/mol
• IUPAC Name: N-(3,5-difluorophenyl)-2-(3-fluoro-4-phenylphenyl)propanamide
• InChI: InChI=1S/C21H16F3NO/c1-13(21(26)25-18-11-16(22)10-17(23)12-18)15-7-8-19(20(24)9-15)14-5-3-2-4-6-14/h2-13H,1H3,(H,25,26)
• InChI Key: LBUMKHQTDMIDBX-UHFFFAOYSA-N
• SMILES: CC(C1=CC(=C(C=C1)C2=CC=CC=C2)F)C(=O)NC3=CC(=CC(=C3)F)F

Description

N-(3,5-difluorophenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide, commonly referred to as DF-MBP, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. DF-MBP is a small molecule that can selectively target specific proteins, making it a promising candidate for the development of drugs that can treat a variety of diseases.

Mechanism of Action

DF-MBP works by selectively binding to specific proteins, known as bromodomains, which play a role in regulating gene expression. By inhibiting the activity of these proteins, DF-MBP can prevent the expression of genes that are involved in the development of various diseases.
Biochemical and Physiological Effects:
DF-MBP has been shown to have a number of biochemical and physiological effects. It can reduce inflammation by inhibiting the activity of specific proteins that are involved in the inflammatory response. DF-MBP has also been shown to have an effect on glucose metabolism, making it a potential candidate for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of DF-MBP is its selectivity for specific proteins, which makes it a promising candidate for the development of drugs with fewer side effects. However, one of the limitations of DF-MBP is its relatively low potency, which may limit its effectiveness in some applications.

Future Directions

There are several future directions for research on DF-MBP. One area of focus is the development of more potent derivatives of DF-MBP that can be used in the treatment of various diseases. Another area of focus is the identification of specific proteins that are targeted by DF-MBP, which can provide insights into the underlying mechanisms of various diseases. Additionally, the use of DF-MBP in combination with other drugs is an area of active research, as it may enhance the efficacy of existing treatments.

Synthesis Methods

DF-MBP can be synthesized using a multi-step process that involves the reaction of 3,5-difluoroaniline with 4-bromo-2-fluorobiphenyl, followed by the reaction of the resulting intermediate with 2-bromo-2-phenylpropanoic acid. The final product is obtained through a purification process that involves recrystallization.

Scientific Research Applications

DF-MBP has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory properties and can selectively target specific proteins that play a role in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. DF-MBP has also been studied for its potential use in the treatment of obesity and diabetes.